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Compound of Interest

Compound Name: (2S)-2-(fluoromethyl)oxirane

CAS No.: 130796-94-0

Cat. No.: B1651618

Get Quote

(2S)-2-(Fluoromethyl)oxirane is a chiral, fluorinated epoxide that serves as a high-value

building block in modern medicinal chemistry. Its utility stems from the unique combination of

three structural features: a strained oxirane ring, a stereochemically defined center, and a

fluoromethyl group. The oxirane, or epoxide, is a potent electrophile, susceptible to predictable

and stereospecific ring-opening by a wide array of nucleophiles, enabling the construction of

complex molecular architectures[1][2]. The (S)-stereoconfiguration provides a crucial handle for

introducing chirality, a fundamental requirement for selective interaction with biological targets.

Perhaps most significantly, the fluoromethyl group imparts unique physicochemical properties

to parent molecules. The introduction of fluorine is a well-established strategy in drug design to

enhance metabolic stability, modulate pKa, and improve binding affinity by engaging in

favorable electrostatic interactions. This guide provides a comprehensive overview of (2S)-2-
(fluoromethyl)oxirane, from its core properties and synthesis to its reactivity and safe

handling, designed for researchers and scientists in the field of drug development.

Compound Identification and Physicochemical
Properties
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Precise identification and understanding of a compound's physical properties are the

foundation of its effective use in synthesis. (2S)-2-(Fluoromethyl)oxirane is a colorless liquid

at room temperature. Key identifiers and properties are summarized below.

Property Value Source(s)

CAS Number 130796-94-0 [1]

IUPAC Name (2S)-2-(fluoromethyl)oxirane [1]

Synonyms (S)-Epifluorohydrin [3]

Molecular Formula C₃H₅FO [1][3]

Molecular Weight 76.07 g/mol [1][3]

SMILES FC[C@@H]1CO1 [1]

InChIKey
OIFAHDAXIUURLN-

QFIPXVFZSA-N
[3][4]

Appearance Colorless to light yellow liquid

Boiling Point

Not explicitly reported for the

(S)-enantiomer; related

trifluoromethyl oxirane boils at

62-63 °C.

Density

Not explicitly reported for the

(S)-enantiomer; related

trifluoromethyl oxirane has a

density of 1.404 g/cm³.

Note: Specific physical data like boiling point and density for the enantiomerically pure (2S)-2-
(fluoromethyl)oxirane are not widely published; data for analogous compounds are provided

for estimation.

Asymmetric Synthesis: Controlling Chirality
The enantioselective synthesis of (2S)-2-(fluoromethyl)oxirane is paramount for its

application in pharmaceutical development. While various methods exist for epoxidation,
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achieving high enantiopurity requires a catalyst-controlled or substrate-controlled strategy. One

of the most robust methods is the asymmetric epoxidation of a corresponding alkene, 3-fluoro-

1-propene. The Jacobsen-Katsuki Asymmetric Epoxidation is a powerful choice for this

transformation, utilizing a chiral manganese-salen complex to direct the stereochemical

outcome.

The causality behind this choice lies in the catalyst's ability to create a chiral environment

around the manganese center, which delivers the oxygen atom to one face of the alkene

preferentially. This method is renowned for its high enantioselectivity for a broad range of cis-

disubstituted and terminal olefins.

Experimental Protocol: Jacobsen-Katsuki Asymmetric
Epoxidation
This protocol is a representative workflow for the synthesis of (2S)-2-(fluoromethyl)oxirane.

Step 1: Catalyst Activation

The (R,R)-Jacobsen catalyst (a Mn(III)-salen complex) is activated in situ. The catalyst is

dissolved in a buffered, anhydrous solvent like dichloromethane (DCM) to prevent catalyst

degradation.

Step 2: Reaction Setup

To a cooled (0 °C) solution of the activated catalyst and a phase-transfer co-catalyst (e.g., N-

methylmorpholine N-oxide) in DCM, add 3-fluoro-1-propene. The substrate is typically added

slowly to control the initial reaction rate.

Step 3: Epoxidation

The oxidant, typically a buffered solution of sodium hypochlorite (NaOCl), is added dropwise

to the vigorously stirred mixture over several hours. The slow addition is critical to maintain a

low concentration of the active oxidant, minimizing side reactions and catalyst deactivation.

The reaction is maintained at 0-4 °C to maximize enantioselectivity.

Step 4: Reaction Monitoring
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The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas

chromatography (GC) to determine the consumption of the starting alkene.

Step 5: Work-up and Purification

Once the reaction is complete, the organic layer is separated, washed with brine, and dried

over anhydrous sodium sulfate.

The solvent is removed under reduced pressure.

The crude product is purified by flash column chromatography on silica gel to yield the pure

(2S)-2-(fluoromethyl)oxirane.
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Caption: Workflow for Asymmetric Synthesis.
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Chemical Reactivity: The Nucleophilic Ring-Opening
The synthetic utility of (2S)-2-(fluoromethyl)oxirane is dominated by the ring-opening reaction

of the epoxide. The high ring strain of the three-membered ether makes it an excellent

electrophile. This reaction is highly predictable and proceeds with excellent stereochemical

control, typically via an SN2 mechanism.

Mechanism and Regioselectivity: Under basic or neutral conditions, nucleophilic attack occurs

at the less sterically hindered carbon atom (C3). This is a classic SN2 reaction, which results in

the inversion of stereochemistry at the site of attack. The fluoride atom on the adjacent carbon

(C1) does not significantly alter this regiochemical preference for standard nucleophiles.

Stereochemical Outcome: The SN2 attack at C3 leads to the formation of a C-Nu bond with

inversion of the configuration at that center. Since the chiral center (C2) is not directly involved

in the bond-breaking or bond-forming step, its configuration remains unchanged. This allows for

the direct translation of the epoxide's chirality into the product, a key advantage in multi-step

synthesis.

Caption: Nucleophilic Ring-Opening Mechanism.

Applications in Drug Development
Fluorinated epoxides are key intermediates in the synthesis of a wide range of

pharmaceuticals.[5][6] The (2S)-2-(fluoromethyl)oxirane moiety can be used to install a chiral

hydroxypropylamine fragment, a common structural motif in many bioactive molecules,

particularly beta-blockers and protease inhibitors. The fluorine atom can enhance the metabolic

stability of the final compound by blocking potential sites of oxidation.

A hypothetical synthetic pathway illustrates its role: (2S)-2-(fluoromethyl)oxirane can be

opened with a primary or secondary amine (a common nucleophile in drug synthesis) to

generate a chiral amino alcohol. This intermediate can then be further elaborated into a more

complex active pharmaceutical ingredient (API).
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Caption: Role as a Key Synthetic Intermediate.

Analytical Characterization
Confirming the structure and purity of (2S)-2-(fluoromethyl)oxirane is essential. A combination

of spectroscopic techniques is employed for full characterization.

¹H NMR: The proton spectrum will show characteristic signals for the diastereotopic protons

of the CH₂F group (a doublet of doublets due to coupling to both fluorine and the vicinal

proton) and the protons on the oxirane ring.

¹³C NMR: The carbon spectrum will display three distinct signals corresponding to the three

carbon atoms in the molecule. The carbon bonded to fluorine will show a large one-bond C-F

coupling constant.
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¹⁹F NMR: The fluorine spectrum will exhibit a single signal, likely a triplet of doublets, due to

coupling with the adjacent CH₂ and CH protons.

Mass Spectrometry (MS): Will confirm the molecular weight of the compound (76.07 g/mol ).

High-resolution mass spectrometry (HRMS) can be used to confirm the elemental

composition.

Chiral Chromatography (GC or HPLC): Essential for determining the enantiomeric excess

(ee) of the synthesized material, ensuring the stereochemical integrity of the building block.

Safety and Handling Protocols
As with all reactive chemical intermediates, proper safety precautions are mandatory when

handling (2S)-2-(fluoromethyl)oxirane. While a specific Safety Data Sheet (SDS) for this

exact compound should always be consulted, the following guidelines are based on data for

analogous small, reactive epoxides and fluorinated compounds.[7][8][9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[8]

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile, neoprene). Wear a lab

coat and, for larger quantities, impervious clothing.[8]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[7] If exposure limits are exceeded, a full-face respirator may be necessary.[8]

Handling and Storage:

Handling: Avoid contact with skin, eyes, and clothing.[7] Avoid breathing vapors or mist. Use

non-sparking tools and take precautionary measures against static discharge, as related

compounds can be flammable.[7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7] Keep

away from heat, sparks, and open flames. Store locked up.

First-Aid Measures:
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Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[7]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water.

If skin irritation occurs, get medical advice.[7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[7]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Seek immediate medical attention.

Disposal:

Dispose of contents and container to an approved waste disposal plant.[7] Do not release

into the environment.

Conclusion
(2S)-2-(Fluoromethyl)oxirane stands out as a strategically important chiral building block for

the pharmaceutical industry. Its well-defined stereochemistry, the reactivity of its epoxide ring,

and the beneficial properties imparted by the fluoromethyl group make it a valuable tool for the

synthesis of complex and effective drug candidates. A thorough understanding of its synthesis,

reactivity, and handling is essential for any scientist looking to leverage its potential in drug

discovery and development programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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